Cas no 1186501-75-6 (3-Iodo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-5-amine)
1186501-75-6 structure
Product Name:3-Iodo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-5-amine
CAS No:1186501-75-6
MF:C13H10IN3O2S
MW:399.206873416901
CID:833602
Update Time:2023-08-03
3-Iodo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-5-amine Chemical and Physical Properties
Names and Identifiers
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- 1H-Pyrrolo[2,3-b]pyridin-5-aMine, 3-iodo-1-(phenylsulfonyl)-
- 1-(benzenesulfonyl)-3-iodopyrrolo[2,3-b]pyridin-5-amine
- 1H-Pyrrolo[2,3-b]pyridin-5-amine,3-iodo-1-(phenylsulfonyl)-
- C13H10IN3O2S
- NBHIMFHNKRQVMM-UHFFFAOYSA-N
- 3-iodo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-5-amine
- 5-amino-1-benzenesulfonyl-3-iodo-1H-pyrrolo[2,3-b]pyridine
- 3-Iodo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-5-amine
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- Inchi: 1S/C13H10IN3O2S/c14-12-8-17(13-11(12)6-9(15)7-16-13)20(18,19)10-4-2-1-3-5-10/h1-8H,15H2
- InChI Key: NBHIMFHNKRQVMM-UHFFFAOYSA-N
- SMILES: IC1=CN(C2C1=CC(=CN=2)N)S(C1C=CC=CC=1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 2
- Complexity: 447
- Topological Polar Surface Area: 86.4
3-Iodo-1-(phenylsulfonyl)-1H-pyrrolo[2,3-b]pyridin-5-amine Related Literature
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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